Cas no 1603531-90-3 (3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1603531-90-3
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 5906840
• PubChem ID: 65815867
• Update Time: 2025-05-23

3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3,5-dimethyl-α-(trifluoromethyl)-
• 3-(3,5-Dimethylphenyl)-1,1,1-trifluoropropan-2-amine
• EN300-1933267
• 1603531-90-3
• CS-0306577
• 3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine

• Inchi： 1S/C11H14F3N/c1-7-3-8(2)5-9(4-7)6-10(15)11(12,13)14/h3-5,10H,6,15H2,1-2H3
• InChI Key： KZOORTYODZKSLE-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=C(C)C=1)C(N)C(F)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 265.9±40.0 °C(Predicted)
• pka: 5.47±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine

Comprehensive Analysis of 3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 1603531-90-3)

The compound 3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 1603531-90-3) is a fluorinated amine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in central nervous system (CNS) therapeutics and crop protection agents. Its trifluoromethyl group enhances metabolic stability, making it a valuable scaffold for bioactive molecule design.

Recent studies highlight the growing interest in 3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine as a building block for novel APIs (Active Pharmaceutical Ingredients). Researchers are exploring its role in modulating neurotransmitter receptors, particularly in conditions like depression and anxiety disorders, where fluorinated amines show promise. Additionally, its agrochemical potential is being investigated for pest resistance management, aligning with the global push for sustainable farming solutions.

The synthesis of CAS No. 1603531-90-3 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. Its 3,5-dimethylphenyl moiety contributes to lipophilicity, while the trifluoropropan-2-amine segment offers electronic effects critical for target binding affinity. This balance makes it a candidate for structure-activity relationship (SAR) studies in medicinal chemistry.

From an industrial perspective, 3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine is part of the broader fluorine chemistry market, projected to grow at a CAGR of 6.2% by 2030. Companies are investing in green synthesis methods to produce such compounds with lower environmental impact, addressing ESG (Environmental, Social, and Governance) concerns. Regulatory agencies emphasize safe handling protocols, though it is not classified under restricted categories.

Frequently asked questions about CAS 1603531-90-3 include its solubility profile (soluble in organic solvents like DMSO and ethanol), storage conditions (recommended at 2–8°C under inert atmosphere), and commercial availability (supplied by specialty chemical vendors under custom synthesis agreements). Analytical data such as HPLC purity (>98%) and NMR spectra are typically provided by manufacturers.

In the context of AI-driven drug discovery, 3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine is being screened via machine learning models to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). This aligns with trends in computational chemistry, where high-throughput virtual screening accelerates lead optimization. The compound’s molecular weight (219.23 g/mol) and logP value (~2.1) suggest favorable blood-brain barrier permeability.

Future research directions may explore derivatization strategies of 1603531-90-3 to enhance selectivity for specific biological targets. Patent landscapes indicate emerging applications in non-opioid pain management, reflecting the pharmaceutical industry’s shift toward addiction-free therapeutics. Collaborative efforts between academia and biotech firms are expected to unlock further potential of this fluorinated amine.